Cas no 1355200-23-5 (2-(2,6-Dimethoxy-phenyl)-piperidine-1-carbaldehyde)

• Product Name: 2-(2,6-Dimethoxy-phenyl)-piperidine-1-carbaldehyde
• CAS No: 1355200-23-5
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5169401
• Update Time: 2025-05-21

2-(2,6-Dimethoxy-phenyl)-piperidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dimethoxy-phenyl)-piperidine-1-carbaldehyde

• Inchi： 1S/C14H19NO3/c1-17-12-7-5-8-13(18-2)14(12)11-6-3-4-9-15(11)10-16/h5,7-8,10-11H,3-4,6,9H2,1-2H3
• InChI Key： ZYDOIGJQLJKBJJ-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCCC1C1=C(OC)C=CC=C1OC

Additional information on 2-(2,6-Dimethoxy-phenyl)-piperidine-1-carbaldehyde

Comprehensive Overview of 2-(2,6-Dimethoxy-phenyl)-piperidine-1-carbaldehyde (CAS No. 1355200-23-5)

In the realm of organic chemistry and pharmaceutical research, 2-(2,6-Dimethoxy-phenyl)-piperidine-1-carbaldehyde (CAS No. 1355200-23-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its piperidine-carbaldehyde core and dimethoxy-phenyl substituents, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently seek information on its synthesis, reactivity, and role in drug discovery, making it a subject of interest in both academic and industrial settings.

The molecular structure of 2-(2,6-Dimethoxy-phenyl)-piperidine-1-carbaldehyde combines a piperidine ring with an aldehyde functional group, offering a platform for further chemical modifications. This feature is particularly valuable in the design of novel bioactive molecules, as the aldehyde group can participate in condensation reactions, such as reductive amination or Schiff base formation. The 2,6-dimethoxy-phenyl moiety further enhances the compound's utility by influencing its electronic and steric properties, which are critical for optimizing binding affinity in target interactions.

Recent trends in pharmaceutical research highlight the growing demand for piperidine derivatives, driven by their prevalence in FDA-approved drugs and investigational compounds. 2-(2,6-Dimethoxy-phenyl)-piperidine-1-carbaldehyde aligns with this trend, as its scaffold is found in molecules targeting neurological disorders, inflammation, and metabolic diseases. For instance, piperidine-based compounds are often explored for their potential as G protein-coupled receptor (GPCR) modulators or enzyme inhibitors, addressing unmet medical needs in areas like pain management and neurodegenerative conditions.

From a synthetic perspective, the preparation of 2-(2,6-Dimethoxy-phenyl)-piperidine-1-carbaldehyde typically involves multi-step organic transformations, including Buchwald-Hartwig amination or Vilsmeier-Haack formylation. These methods are widely discussed in scientific literature, reflecting the compound's relevance in modern synthetic strategies. Researchers often inquire about optimized reaction conditions, yield improvements, and green chemistry alternatives, underscoring the importance of sustainable and efficient synthesis routes.

In addition to its pharmaceutical applications, 2-(2,6-Dimethoxy-phenyl)-piperidine-1-carbaldehyde is also studied for its potential in material science. The incorporation of piperidine-carbaldehyde units into polymers or small-molecule catalysts has been explored for developing advanced materials with tailored properties. This interdisciplinary appeal makes the compound a focal point for collaborations between chemists, biologists, and material scientists.

As the scientific community continues to explore the boundaries of drug discovery and functional materials, 2-(2,6-Dimethoxy-phenyl)-piperidine-1-carbaldehyde remains a compound of high interest. Its structural versatility, coupled with the growing body of research on piperidine-based scaffolds, ensures its place in ongoing investigations. For those seeking detailed protocols, safety data, or commercial availability, reputable chemical suppliers and databases provide comprehensive resources to support further exploration of this promising molecule.